Cas no 921928-84-9 (3-Phenylpropyl 2-bromo-2-methylpropanoate)

• Product Name: 3-Phenylpropyl 2-bromo-2-methylpropanoate
• CAS No: 921928-84-9
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 742986
• Update Time: 2023-08-03

3-Phenylpropyl 2-bromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-bromo-2-methyl-, 3-phenylpropyl ester
• 3-phenylpropyl 2-bromo-2-methylpropanoate
• 3-Phenylpropyl 2-bromo-2-methylpropanoate

• Inchi： 1S/C13H17BrO2/c1-13(2,14)12(15)16-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChI Key： OVLCNWFRXKGSMA-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(=O)OCCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3